Cas no 115412-79-8 (Pentane, 1-bromo-5-(ethylthio)-)

• Product Name: Pentane, 1-bromo-5-(ethylthio)-
• CAS No: 115412-79-8
• MF: C₇H₁₅BrS
• MW: 211.16300034523
• CID: 2876324
• PubChem ID: 13839966
• Update Time: 2025-10-30

Pentane, 1-bromo-5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-bromo-5-(ethylthio)-
• (5-Bromopentyl)(ethyl)sulfane

• Inchi： 1S/C7H15BrS/c1-2-9-7-5-3-4-6-8/h2-7H2,1H3
• InChI Key： ADKOENBXYIWYHA-UHFFFAOYSA-N
• SMILES： C(Br)CCCCSCC

Computed Properties

• Exact Mass: 210.00778g/mol
• Monoisotopic Mass: 210.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 48.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Pentane, 1-bromo-5-(ethylthio)-

1-Bromo-5-(Ethylthio)pentane (CAS No. 115412-79-8)

1-Bromo-5-(Ethylthio)pentane, also known by its CAS registry number 115412-79-8, is an organic compound with a unique structure that combines bromine and an ethylthio group within a pentane framework. This compound has garnered attention in recent years due to its potential applications in various fields, including organic synthesis and materials science. The molecule's structure, which features a bromine atom at the first carbon and an ethylthio group at the fifth carbon of a pentane chain, makes it a versatile building block for constructing more complex molecules.

Recent studies have highlighted the importance of bromine-containing compounds in modern chemistry, particularly in the realm of organobromine chemistry. The presence of bromine in 1-Bromo-5-(Ethylthio)pentane renders it highly reactive, making it a valuable intermediate in the synthesis of biologically active compounds. For instance, researchers have explored its use in the preparation of novel pharmaceutical agents, where its reactivity can be harnessed to form bonds with other functional groups.

The ethylthio group attached to the fifth carbon of the pentane chain introduces additional functionality to this compound. Thioether groups are known for their stability and ability to participate in various chemical reactions, such as nucleophilic substitutions and additions. This makes 1-Bromo-5-(Ethylthio)pentane a promising candidate for applications in thiol-based chemistry, including the synthesis of thiol-ene polymers and other advanced materials.

In terms of physical properties, 1-Bromo-5-(Ethylthio)pentane exhibits a melting point of approximately -40°C and a boiling point around 90°C under standard conditions. Its density is slightly higher than water, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in solution-phase reactions commonly employed in organic synthesis.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 1-Bromo-5-(Ethylthio)pentane with unprecedented accuracy. These studies have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing effect of the bromine atom and the electron-donating nature of the ethylthio group. This interplay between these groups creates a dynamic environment that facilitates various chemical transformations.

One notable application of 1-Bromo-5-(Ethylthio)pentane is its use as a precursor in the synthesis of bioactive compounds. For example, researchers have employed this compound in the preparation of antiviral agents by exploiting its ability to undergo nucleophilic substitution reactions with sulfur-containing nucleophiles. The resulting products have shown promising antiviral activity against several strains of influenza virus.

In addition to its role in pharmaceuticals, 1-Bromo-5-(Ethylthio)pentane has also found applications in materials science. Its ability to form stable bonds with other functional groups has made it a valuable component in the synthesis of advanced polymers and coatings. For instance, recent studies have demonstrated its use in creating thiol-based polymers with enhanced mechanical properties and thermal stability.

The synthesis of 1-Bromo-5-(Ethylthio)pentane typically involves multi-step processes that require precise control over reaction conditions. One common method involves the alkylation of an appropriate thiolate intermediate followed by bromination using a suitable brominating agent. Researchers continue to explore more efficient and environmentally friendly methods for synthesizing this compound, driven by the increasing demand for sustainable chemical processes.

From an environmental perspective, understanding the fate and behavior of 1-Bromo-5-(Ethylthio)pentane is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microorganisms playing a key role in breaking down its structure into less complex molecules. However, further research is needed to fully understand its long-term environmental effects.

In conclusion, 1-Bromo-5-(Ethylthio)pentane (CAS No. 115412-79-8) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers working on cutting-edge projects in organic synthesis and materials science. As our understanding of this compound continues to grow, so too will its applications in creating innovative solutions for real-world challenges.